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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzotrifluoride

Cat. No.: B146372

An In-depth Technical Guide to 2-Chloro-5-
hitrobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Chloro-5-nitrobenzotrifluoride, with CAS number 777-37-7, is a polysubstituted aromatic
organic compound.[1] Its molecular structure, featuring a trifluoromethyl group, a nitro group,
and a reactive chlorine atom on a benzene ring, makes it a highly versatile intermediate in
organic synthesis.[1][2] This guide provides a comprehensive overview of its physical and
chemical properties, synthesis protocols, applications, and safety information, tailored for
professionals in research and development. The presence of electron-withdrawing groups and
the trifluoromethyl moiety imparts unique reactivity and desirable characteristics for the
synthesis of complex molecules, particularly in the pharmaceutical and agrochemical
industries.[2][3]

Core Properties and Identification

The fundamental physical and chemical characteristics of 2-Chloro-5-nitrobenzotrifluoride
are summarized below. These properties are crucial for its handling, storage, and application in
various chemical reactions.
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Table 1: Physical Properties

Property Value

) White or Colorless to Yellow powder, lump, or
Physical Form o
clear liquid[4]

Melting Point 20.0to 23.0 °C[4]

Boiling Point 108 °C at 10 mmHg[1][4][5]
Density 1.527 g/mL at 25 °C[1][5]
Refractive Index (n20/D) 1.508[5]

Flash Point 99 °C (210.2 °F) - closed cup[5]

Table 2: Chemical Identifi

Identifier Value
Molecular Formula C7HsCIFsNO2[6][7][8]
Molecular Weight 225.55 g/mol [5][7]
CAS Number 777-37-7[5][7]
IUPAC Name 1-chloro-4-nitro-2-(trifluoromethyl)benzene[7]
2-Chloro-5-nitro-a,a,0-trifluorotoluene, 4-Nitro-2-
Synonyms )
(trifluoromethyl)chlorobenzene[5][7]
inChi 1S/C7H3CIF3NO2/c8-6-2-1-4(12(13)14)3-
n
5(6)7(9,10,11)/h1-3HI5]
InChlKey HQROXDLWVGFPDE-UHFFFAOYSA-N[5][7]
C1=CC(=C(C=C1--INVALID-LINK--[O-])C(F)
SMILES

(FF)CI[7]

Synthesis Protocol

2-Chloro-5-nitrobenzotrifluoride is commonly synthesized via the nitration of 2-
chlorobenzotrifluoride. A continuous-flow synthesis method has been reported, which offers
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enhanced control and efficiency over traditional batch processes.[9]

Experimental Protocol: Nitration of 2-
Chlorobenzotrifluoride[1][4][13]

Materials and Equipment:

e 2-Chlorobenzotrifluoride (o-chlorobenzotrifluoride)
e Concentrated sulfuric acid (H2SOa)

e Concentrated nitric acid (HNOs)

e Dichloromethane (CH2Cl2)

o Saturated sodium bicarbonate solution (NaHCO3)
e Anhydrous sodium sulfate (Na2S0a4)

o Continuous-flow millireactor system with preheating modules and a cooling module
e Flow pumps

e Separatory funnel

» Rotary evaporator

Procedure:

o Preparation: Add 400 g of 2-chlorobenzotrifluoride to a designated feedstock container
connected to a preheating module. In a separate preheating module, mix concentrated
sulfuric acid and concentrated nitric acid.[10]

» Reaction:
o Set the reaction temperature to 60°C.[1][4]

o Using flow pumps, introduce the reactants into the reaction module at the following rates:
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s 2-Chlorobenzotrifluoride: 15 mL/min[1][4]
» Concentrated sulfuric acid: 18 mL/min[1][4]

» Concentrated nitric acid: 11.5 mL/min[1][4]

o Maintain a molar ratio of 2-chlorobenzotrifluoride to nitric acid of 1:1.2 and a mass ratio of
concentrated nitric acid to concentrated sulfuric acid of 1:4.0.[1][4]

o The reaction residence time is approximately 55 seconds.[1][4]
o Work-up:

o The reaction mixture exiting the reactor is passed through a cooling module set to 25°C.[1]

[4]
o Collect the cooled reaction solution and perform a liquid-liquid separation.[1][4]

o Extract the acidic aqueous phase with 270 mL of dichloromethane and combine the
organic phases.[1][4]

o Wash the combined organic phase with a saturated sodium bicarbonate solution until it is
neutral.[1][4]

o Dry the organic phase over anhydrous sodium sulfate.[1][4]
e Isolation:
o Remove the solvent (dichloromethane) by evaporation under reduced pressure.[1][4]

o This procedure yields the product as a yellow oil with a reported yield of 96.13% and a
purity of 99.29%.[1][4]
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Caption: Synthesis workflow for 2-Chloro-5-nitrobenzotrifluoride.
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Applications in Synthesis

The unique substitution pattern of 2-Chloro-5-nitrobenzotrifluoride makes it a valuable
building block for more complex molecules. Its primary utility lies in its role as a chemical
intermediate.[2][3]

e Pharmaceutical Intermediates: It serves as a precursor in the synthesis of active
pharmaceutical ingredients (APIs). The trifluoromethyl group is a common feature in modern
pharmaceuticals, known to enhance metabolic stability and lipophilicity.[2]

o Agrochemicals: It is an essential building block for creating effective pesticides, herbicides,
and fungicides.[3] The trifluoromethyl group can increase the biological activity of these
agricultural products.[3]

o Advanced Materials: The compound is used to prepare diamine monomers containing
trifluoromethyl groups. These monomers are then polymerized to create soluble polyimides,
which are high-performance polymers with various industrial applications.[1]

The reactivity of the molecule allows for several key transformations:

e Nucleophilic Aromatic Substitution: The chlorine atom can be displaced by various
nucleophiles.

o Reduction of the Nitro Group: The nitro group can be reduced to an amine (NHz2), which
opens pathways to a wide range of derivatives, including amides, ureas, and other nitrogen-
containing functionalities.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b146372?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-synthesis-applications-3-chloro-5-nitrobenzotrifluoride-vb
https://www.nbinno.com/article/other-organic-chemicals/2-chloro-5-nitrobenzotrifluoride-versatile-intermediate-chemical-innovation-um
https://www.nbinno.com/article/other-organic-chemicals/chemical-properties-synthesis-applications-3-chloro-5-nitrobenzotrifluoride-vb
https://www.nbinno.com/article/other-organic-chemicals/2-chloro-5-nitrobenzotrifluoride-versatile-intermediate-chemical-innovation-um
https://www.nbinno.com/article/other-organic-chemicals/2-chloro-5-nitrobenzotrifluoride-versatile-intermediate-chemical-innovation-um
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1117093.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Material

2-Chloro-5-nitrobenzotrifluoride

7
7
Cpémical Trans%r@iions
Nucleophilic Substitution Nitro Group Reduction
(Displace -Cl) (-NO2 - -NH2)
/ AN / AN
7 ~ 7 ~

Derivative Classes

Pharmaceuticals

Agrochemicals

Polymer Monomers

Click to download full resolution via product page

Caption: Role as a versatile chemical intermediate in synthesis.

Spectroscopic Data

Spectroscopic analysis is essential for confirming the structure and purity of 2-Chloro-5-
nitrobenzotrifluoride. While raw spectral data is not provided in the cited literature, the
availability of various spectroscopic analyses has been noted.

e NMR Spectroscopy: H NMR, 13C NMR, and *°F NMR spectra are available for this
compound.[7][11] These techniques are crucial for elucidating the carbon-hydrogen
framework and confirming the presence and environment of the fluorine atoms.

e Mass Spectrometry (MS): GC-MS data is available, which can be used to determine the
molecular weight (m/z 225) and fragmentation pattern, further confirming the compound's
identity.[7]

« Infrared (IR) Spectroscopy: IR spectra can identify characteristic functional groups, such as
the nitro group (strong absorptions typically around 1530 cm~* and 1350 cm~1) and C-Cl and
C-F bonds.[7]
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o UV-Vis Spectroscopy: UV-Vis spectra provide information about the electronic transitions
within the molecule.[7]

Safety and Handling

2-Chloro-5-nitrobenzotrifluoride is a hazardous chemical and requires careful handling in a
laboratory or industrial setting. Appropriate personal protective equipment (PPE) and
engineering controls should always be used.

Table 3: GHS Hazard Information

Category Classification
Pictogram GHSO07 (Exclamation Mark)[12]
Signal Word Warning[5][12]

H302: Harmful if swallowed.[7][12] H315:
Causes skin irritation.[7][12] H319: Causes

serious eye irritation.[7][12] H335: May cause

Hazard Statements

respiratory irritation.[12]

P261: Avoid breathing
dust/fumes/gas/mist/vapors/spray.[12] P264:
Wash skin thoroughly after handling.[12] P280:
Wear protective gloves/protective clothing/eye
protection/face protection. P301+P312: IF
SWALLOWED: Call a POISON CENTER or
doctor if you feel unwell. P302+P352: IF ON
SKIN: Wash with plenty of soap and water.
P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Precautionary Statements

Remove contact lenses, if present and easy to

do. Continue rinsing.

Store in a well-ventilated place. Keep container
Storage tightly closed.[6] Keep away from heat, sparks,
and flame.[6]

Incompatible Materials Strong oxidizing agents, Strong bases.[6]
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Personal Protective Equipment (PPE):

o Eye/Face Protection: Use chemical safety goggles and/or a face shield.[6]

o Skin Protection: Wear chemically resistant gloves and protective clothing.[6]

» Respiratory Protection: In case of insufficient ventilation, wear a suitable respirator with an
appropriate filter (e.g., type ABEK).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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